2-(2,4-Dichlorophenoxy)-1-(4-((pyridin-2-ylthio)methyl)piperidin-1-yl)ethanone

• IUPAC Name: 2-(2,4-dichlorophenoxy)-1-[4-(pyridin-2-ylsulfanylmethyl)piperidin-1-yl]ethanone
• InChI: InChI=1S/C19H20Cl2N2O2S/c20-15-4-5-17(16(21)11-15)25-12-19(24)23-9-6-14(7-10-23)13-26-18-3-1-2-8-22-18/h1-5,8,11,14H,6-7,9-10,12-13H2
• InChI Key: FYMQHCJYAOCYQN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CSC2=CC=CC=N2)C(=O)COC3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C19H20Cl2N2O2S
• Molecular Weight: 411.3 g/mol

Description

2-(2,4-Dichlorophenoxy)-1-(4-((pyridin-2-ylthio)methyl)piperidin-1-yl)ethanone, also known as DPE, is a synthetic compound that belongs to the class of organic compounds known as benzene and substituted derivatives. DPE has been extensively studied for its potential use in scientific research, particularly in the field of neuroscience.

Scientific Research Applications

Synthesis and Characterization

• The synthesis and characterization of key intermediates in the development of pharmaceuticals, such as Etoricoxib, highlight the importance of certain chemical structures related to "2-(2,4-Dichlorophenoxy)-1-(4-((pyridin-2-ylthio)methyl)piperidin-1-yl)ethanone" in drug development. These processes involve complex synthesis routes including Friedel-Crafts acylation and Claisen condensation, showcasing the compound's relevance in synthetic organic chemistry (Pan Hai-ya, 2012).

Catalysis and Reactivity

• Research on the synthesis and catalytic behavior of iron and cobalt dichloride complexes bearing pyridine and piperidine derivatives indicates potential applications in catalysis, specifically in ethylene reactivity. Such studies reveal the compound's utility in developing new catalytic systems for industrial processes (Wen‐Hua Sun et al., 2007).

Material Science

• Studies on the thermal, optical, and structural properties of related compounds, including their theoretical calculations and X-ray diffraction studies, suggest applications in material science, particularly in developing materials with specific thermal and optical properties (C. S. Karthik et al., 2021).

Luminescence and Photophysics

• Investigations into the synthesis and luminescent properties of co-crystals based on bispyridyl-substituted α,β-unsaturated ketones, including studies on their self-assembly and H-bonding, offer insights into the design of new materials for optical applications and sensing technologies (Hongjuan Li et al., 2015).

Environmental Applications

• The use of titanium dioxide and barium titanate-assisted photocatalytic processes for the mineralization of pesticides under UV-light, involving related chemical structures, illustrates potential environmental applications, particularly in water treatment and pollution mitigation (L. Gomathi Devi & G. Krishnamurthy, 2009).